Cas no 32118-35-7 (Carbamodithioic acid,1,6-hexanediylbis-, dimethyl ester (9CI))

• Product Name: Carbamodithioic acid,1,6-hexanediylbis-, dimethyl ester (9CI)
• CAS No: 32118-35-7
• MF: C₁₀H₂₀N₂S₄
• MW: 296.539196968079
• CID: 318242
• PubChem ID: 2754718
• Update Time: 2025-04-19

Carbamodithioic acid,1,6-hexanediylbis-, dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,1,6-hexanediylbis-, dimethyl ester (9CI)
• methyl N-[6-(methylsulfanylcarbothioylamino)hexyl]carbamodithioate
• AO-095/40194536
• 32118-35-7
• AKOS004909322
• Hexamethylenebis(dithiocarbamic acid) dimethyl ester
• CARBAMIC ACID, HEXAMETHYLENEBIS(DITHIO-, DIMETHYL ESTER
• methyl 6-{[(methylsulfanyl)carbothioyl]amino}hexyldithiocarbamate
• DTXSID40185906

• Inchi： 1S/C10H20N2S4/c1-15-9(13)11-7-5-3-4-6-8-12-10(14)16-2/h3-8H2,1-2H3,(H,11,13)(H,12,14)
• InChI Key： KXZRRVOMEZYCFQ-UHFFFAOYSA-N
• SMILES： S(C)C(NCCCCCCNC(=S)SC)=S

Computed Properties

• Exact Mass: 296.0512
• Monoisotopic Mass: 296.050931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139
• XLogP3: 3.4

Experimental Properties

• Density: 1.19
• Boiling Point: 418°C at 760 mmHg
• Flash Point: 206.6°C
• Refractive Index: 1.607
• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Dithiocarbamic acids and derivatives Dithiocarbamic acid esters